Cas no 77436-26-1 ((1,3-Dimethyl-1h-indol-2-yl)acetic acid)

• Product Name: (1,3-Dimethyl-1h-indol-2-yl)acetic acid
• CAS No: 77436-26-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 2195020
• PubChem ID: 12686631
• Update Time: 2024-03-01

(1,3-Dimethyl-1h-indol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-1h-indol-2-yl)-acetic acid
• (1,3-dimethyl-1h-indol-2-yl)acetic acid
• (1,3-Dimethyl-1h-indol-2-yl)acetic acid

• Inchi： 1S/C12H13NO2/c1-8-9-5-3-4-6-10(9)13(2)11(8)7-12(14)15/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： FHEJWUGOMYNJSO-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C)C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives